Cas no 715-31-1 (2-(Pentafluorophenyl)propan-2-ol)

• Product Name: 2-(Pentafluorophenyl)propan-2-ol
• CAS No: 715-31-1
• MF: C₉H₇F₅O
• MW: 226.143300294876
• MDL: MFCD00039613
• CID: 576945
• PubChem ID: 262950
• Update Time: 2025-04-19

2-(Pentafluorophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2,3,4,5,6-pentafluoro-a,a-dimethyl-
• 2-(2,3,4,5,6-pentafluorophenyl)propan-2-ol
• 2-(Pentafluorophenyl)-2-propanol
• 2-(pentafluorophenyl)propan-2-ol
• AC1L68M6
• AC1Q4N56
• CTK5D4532
• MolPort-001-776-160
• NSC97018
• 715-31-1
• MFCD00039613
• C9H7F5O
• AKOS015853261
• NSC-97018
• CS-0272899
• DTXSID00294548
• FT-0608890
• EN300-1836590
• 2-(Perfluorophenyl)propan-2-ol
• DB-055545
• 2-(Pentafluorophenyl)propan-2-ol

• MDL： MFCD00039613
• Inchi： 1S/C9H7F5O/c1-9(2,15)3-4(10)6(12)8(14)7(13)5(3)11/h15H,1-2H3
• InChI Key： KGZQNFRUGHFDNR-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C(C)(C)O)F)F)F)F

Computed Properties

• Exact Mass: 226.04200
• Monoisotopic Mass: 226.04170565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Melting Point: 78-80
• Boiling Point: 74°C 4mm
• Refractive Index: 1.4465
• PSA: 20.23000
• LogP: 2.60950

2-(Pentafluorophenyl)propan-2-ol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Safety Term：R26;R36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes